Cas no 1207010-87-4 (2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 1207010-87-4
• MF: C₁₉H₁₈BrN₃OS
• MW: 416.334722042084
• CID: 5450740
• PubChem ID: 49671553
• Update Time: 2025-08-05

2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024477066
• 2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• F2964-1402
• 1207010-87-4
• 2-[5-(4-bromophenyl)-1-methylimidazol-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• 2-((5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide
• 2-[[5-(4-Bromophenyl)-1-methyl-1H-imidazol-2-yl]thio]-N-(4-methylphenyl)acetamide

• Inchi： 1S/C19H18BrN3OS/c1-13-3-9-16(10-4-13)22-18(24)12-25-19-21-11-17(23(19)2)14-5-7-15(20)8-6-14/h3-11H,12H2,1-2H3,(H,22,24)
• InChI Key： NTUCZBXOXMMTRH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1N(C)C(C2=CC=C(Br)C=C2)=CN=1

Computed Properties

• Exact Mass: 415.03540g/mol
• Monoisotopic Mass: 415.03540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

2-{[5-(4-Bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide: A Comprehensive Overview

The compound 2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide, with CAS No. 1207010-87-4, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are well-known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The molecular structure of this compound is characterized by a central imidazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms. The imidazole ring is substituted at position 5 with a 4-bromophenyl group and at position 1 with a methyl group, forming a 1-methylimidazole moiety. This moiety is further connected via a sulfanyl (thioether) group to an acetamide functional group, which is attached to a 4-methylphenyl group. This unique combination of functional groups contributes to the compound's pharmacological profile and its potential applications in drug discovery.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its structure. Researchers have also explored its stability under various conditions, including thermal and photolytic degradation, which are critical factors for its potential use in pharmaceutical formulations.

In terms of biological activity, this compound has shown promising results in preclinical studies. For instance, it has demonstrated selective inhibition against certain enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, its ability to modulate key signaling pathways associated with cancer cell proliferation has been investigated, highlighting its potential as an antitumor agent.

The synthesis of this compound involves a multi-step process that includes the preparation of the imidazole ring followed by subsequent functionalization steps to introduce the sulfanyl and acetamide groups. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound meets the stringent requirements for biological testing.

Furthermore, computational studies using molecular docking and quantum mechanics have provided insights into the compound's interaction with target proteins at the molecular level. These studies have revealed that the sulfanyl group plays a crucial role in stabilizing interactions with key residues in the protein binding site, thereby contributing to its bioactivity.

In conclusion, 2-{[5-(4-bromophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its promising biological activities, positions it as a valuable tool for further research into novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound stands as a testament to the power of chemical innovation in addressing unmet medical needs.